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Compound of Interest

Compound Name: 2,2'-Methylenedianiline

Cat. No.: B1346816 Get Quote

An in-depth guide to the chemical properties, synthesis, and analysis of 2,2'-
Methylenedianiline (CAS No. 6582-52-1), tailored for researchers, scientists, and drug

development professionals.

This document provides a comprehensive technical overview of 2,2'-Methylenedianiline, an

aromatic amine used in various industrial applications. The information is presented to support

research and development activities, with a focus on its chemical and physical properties,

established experimental protocols for its synthesis and analysis, and relevant safety

information.

Core Properties of 2,2'-Methylenedianiline
2,2'-Methylenedianiline, also known as 2,2'-Diaminodiphenylmethane, is one of six isomers of

methylenedianiline.[1] It is primarily produced on a small scale for research purposes.[1] Key

identifiers and physical and chemical properties are summarized in the tables below.

Chemical Identity
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Identifier Value

Chemical Name 2,2'-Methylenedianiline[2][3]

Synonyms

2,2'-Diaminodiphenylmethane, 2,2'-

Methylenebis(benzeneamine), 2-[(2-

aminophenyl)methyl]aniline[2][3][4][5]

CAS Number 6582-52-1[2][4][5][6][7][8][9]

Molecular Formula C₁₃H₁₄N₂[2][4][7][9]

Molecular Weight 198.26 g/mol [2][7][8]

InChI Key OHKOAJUTRVTYSW-UHFFFAOYSA-N[4]

Physicochemical Properties
Property Value

Appearance Solid, Light Brown to Brown[2][10]

Melting Point 134-135 °C[2]

Boiling Point 153-155 °C at 3 Torr[2]

Density 0.9877 g/cm³[2]

pKa 4.27 ± 0.10 (Predicted)[2]

Solubility Acetonitrile (Slightly), Chloroform (Slightly)[2]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of methylenedianilines are crucial for

research and safety monitoring. The following sections outline generalized protocols based on

established chemical principles.

Synthesis of Methylenedianiline
The commercial production of methylenedianiline involves the acid-catalyzed condensation

reaction between aniline and formaldehyde.[10][11] This process is a critical step in the
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synthesis of methylene diphenyl diisocyanate (MDI), a precursor to polyurethanes.[11]

Generalized Protocol for Acid-Catalyzed Condensation:

An aqueous acidic solution (e.g., hydrochloric acid) is prepared in a suitable reaction vessel.

Aniline is dissolved in the acidic solution.

Formaldehyde is added to the solution. The molar ratio of aniline to formaldehyde is a critical

parameter that influences the product distribution.[11]

The reaction mixture is stirred, and the temperature is controlled. The reaction conditions are

crucial for determining the quantitative and qualitative properties of the final product mixture.

[11]

The reaction proceeds through an SN2 mechanism, forming various isomers of

methylenedianiline and higher oligomers.[11]

Upon completion, the reaction mixture is neutralized to precipitate the crude product.

The product is then isolated and purified, often through techniques like recrystallization or

chromatography.
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Figure 1: Generalized workflow for the synthesis of methylenedianiline.

Workplace Air Monitoring and Analysis
Due to the hazardous nature of methylenedianilines, monitoring workplace exposure is critical.

The Occupational Safety and Health Administration (OSHA) provides a method for the analysis
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of 4,4'-Methylenedianiline, which can be adapted for other isomers.

OSHA-based Analytical Protocol:

Sample Collection:

Air samples are collected by drawing a known volume of air through a sulfuric acid-treated

glass fiber filter using a personal sampling pump.[10]

The filter is then transferred to a vial containing deionized water.[10]

Sample Preparation (Derivatization):

The sample is derivatized with heptafluorobutyric acid anhydride (HFAA). This step is

crucial for improving the volatility and detectability of the analyte.

Analysis:

The derivatized sample is analyzed by gas chromatography (GC) using an electron

capture detector (ECD).[10]

Quantification:

The concentration of methylenedianiline in the air is determined by comparing the detector

response of the sample to that of analytical standards.
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Figure 2: Workflow for the analysis of airborne methylenedianiline.

Safety and Handling
2,2'-Methylenedianiline is a hazardous substance that requires careful handling to avoid

exposure.

Hazard Identification
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Health Hazards: Causes skin irritation, may cause an allergic skin reaction, and causes

serious eye irritation.[6] It is also harmful if swallowed.

Physical Hazards: The fine dust of the product can lead to the danger of a dust explosion.[6]

Recommended Handling Practices
Engineering Controls: Use local and general ventilation to minimize exposure.[6]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses or goggles.[6]

Hand Protection: Wear protective gloves.[6]

Respiratory Protection: In case of insufficient ventilation, wear a suitable respiratory device

(e.g., particulate filter).[6]

Hygiene Measures: Do not eat, drink, or smoke in work areas.[6] Wash hands thoroughly

after handling.[6] Contaminated clothing should be removed and washed before reuse.[6]

Storage
Store in a cool, dark, and well-ventilated place in a tightly closed container under an inert

atmosphere (e.g., Nitrogen).[2][7] Recommended storage temperatures are typically

between 10°C - 25°C or at room temperature.[2][7]

This technical guide provides a foundational understanding of 2,2'-Methylenedianiline for

research and development professionals. For detailed safety information and specific

experimental conditions, it is essential to consult the relevant safety data sheets and peer-

reviewed literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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